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Compound of Interest

Compound Name: Vilagletistat

Cat. No.: B611928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of vilagletistat (also known as ZED-1227), a potent, selective, and orally active

transglutaminase 2 (TG2) inhibitor currently under investigation for the treatment of celiac

disease.[1][2] Given its status as a research compound, adherence to strict laboratory safety

protocols is paramount to ensure the safety of personnel and the protection of the environment.

Chemical and Physical Properties
Vilagletistat is a complex organic molecule with the molecular formula C₂₆H₃₆N₆O₆ and a

molecular weight of 528.6 g/mol .[3] It is typically supplied as a solid powder.[2] Understanding

the physicochemical properties is the first step in establishing safe handling and disposal

procedures.

Property Value Reference

Molecular Formula C₂₆H₃₆N₆O₆ [3]

Molecular Weight 528.6 g/mol [3]

Appearance Solid [2]

CAS Number 1542132-88-6 [1]

Solubility 10 mM in DMSO [2]
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Storage and Stability
Proper storage is crucial to maintain the integrity of vilagletistat and to prevent accidental

exposure. The following storage conditions are recommended based on supplier data.

Condition Duration

Solid Powder (-20°C) 12 Months

Solid Powder (4°C) 6 Months

In Solvent (-80°C) 6 Months

In Solvent (-20°C) 6 Months

Data sourced from Probechem Biochemicals.[2]

Proper Disposal Procedures
As there are no specific disposal guidelines published for vilagletistat, general principles for

the disposal of chemical and pharmaceutical waste in a laboratory setting must be followed.

The following step-by-step guide is based on recommendations from the U.S. Food and Drug

Administration (FDA) and the National Institutes of Health (NIH) for handling similar materials.

[4][5]

Step 1: Assessment and Classification

Before disposal, assess the nature of the vilagletistat waste. It may exist in several forms:

Unused or expired pure compound (solid powder).

Solutions in solvents (e.g., DMSO).

Contaminated labware (e.g., pipette tips, tubes, flasks).

Personal Protective Equipment (PPE) contaminated with vilagletistat.

Based on its nature as a biologically active small molecule, vilagletistat waste should be

treated as hazardous chemical waste.
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Step 2: Segregation and Containment

Solid Waste: Collect unused or expired vilagletistat powder in a clearly labeled, sealed

container designated for hazardous chemical waste. Do not mix with other incompatible

waste streams.

Liquid Waste: Solutions of vilagletistat should be collected in a designated, leak-proof, and

clearly labeled hazardous waste container. The solvent used (e.g., DMSO) will also

determine the appropriate waste stream.

Contaminated Materials: All disposable items that have come into direct contact with

vilagletistat, such as gloves, pipette tips, and plasticware, should be collected in a

designated hazardous waste container.[5]

Step 3: Labeling

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Vilagletistat"

The concentration and solvent (for liquid waste)

The date of accumulation

The associated hazards (e.g., "Biologically Active," "Chemical Irritant" - although specific

hazards are not detailed in the search results, this is a prudent precaution for a research

compound).

Step 4: Storage of Waste

Store hazardous waste in a designated, secure area away from general laboratory traffic. The

storage area should be well-ventilated and have secondary containment to prevent spills.

Step 5: Disposal
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Disposal of vilagletistat waste must be handled by a licensed hazardous waste disposal

company. Contact your institution's Environmental Health and Safety (EHS) department to

arrange for pickup and proper disposal in accordance with local, state, and federal regulations.

Do not dispose of vilagletistat down the drain or in the regular trash.[4]

Experimental Protocols
While specific experimental protocols for vilagletistat are proprietary and depend on the

research being conducted, a general protocol for preparing a stock solution is as follows:

Preparation of a 10 mM Stock Solution in DMSO:

Calculate the required mass: Based on the molecular weight of vilagletistat (528.6 g/mol ),

calculate the mass needed for the desired volume and concentration. For example, for 1 mL

of a 10 mM solution:

Mass (g) = 10 mmol/L * 0.001 L * 528.6 g/mol = 0.005286 g = 5.286 mg

Weigh the compound: Using a calibrated analytical balance, carefully weigh out the

calculated mass of vilagletistat powder in a suitable container (e.g., a microcentrifuge tube).

Add solvent: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the solid

vilagletistat.

Dissolve: Vortex or sonicate the mixture until the solid is completely dissolved.

Store: Store the stock solution at -20°C or -80°C in a tightly sealed container.[2]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

vilagletistat waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of vilagletistat waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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